Cas no 16499-63-1 (4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline)

• Product Name: 4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline
• CAS No: 16499-63-1
• MF: C₉H₄ClF₃N₂
• MW: 232.589671134949
• MDL: MFCD28015496
• CID: 1107293
• PubChem ID: 34176186
• Update Time: 2025-11-02

4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline
• 4-chloro-5-(trifluoromethyl)quinazoline
• 16499-63-1
• A919767
• DB-195573
• AKOS030528765
• CS-0160849
• SCHEMBL17822381
• F15676
• BS-15522
• SUEYSWZUHIYBDP-UHFFFAOYSA-N
• A1-03379

• MDL： MFCD28015496
• Inchi： 1S/C9H4ClF3N2/c10-8-7-5(9(11,12)13)2-1-3-6(7)14-4-15-8/h1-4H
• InChI Key： SUEYSWZUHIYBDP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC=C2C(F)(F)F)=NC=N1

Computed Properties

• Exact Mass: 232.0015103g/mol
• Monoisotopic Mass: 232.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.8±35.0 ºC (760 Torr),
• Flash Point: 126.7±25.9 ºC,
• Solubility: Almost insoluble (0.028 g/l) (25 º C),

4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-chloro-5-(trifluoromethyl)-3,4-dihydroQuinazoline

Comprehensive Overview of 4-Chloro-5-(Trifluoromethyl)-3,4-Dihydroquinazoline (CAS No. 16499-63-1)

4-Chloro-5-(trifluoromethyl)-3,4-dihydroquinazoline (CAS No. 16499-63-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinazoline family, a class of nitrogen-containing bicyclic structures known for their diverse biological activities. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-chloro-5-(trifluoromethyl)-3,4-dihydroquinazoline has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in developing kinase inhibitors, which are critical in oncology and inflammatory diseases. The trifluoromethyl group is a key feature in many FDA-approved drugs, underscoring its importance in modern medicinal chemistry.

From an agrochemical perspective, 4-chloro-5-(trifluoromethyl)-3,4-dihydroquinazoline is explored as a precursor for crop protection agents. Its structural motifs align with active ingredients in herbicides and fungicides, addressing global challenges like pesticide resistance and environmental sustainability. The compound's chloro substituent also contributes to its electrophilic character, enabling further derivatization for tailored applications.

Synthetic routes to CAS No. 16499-63-1 often involve cyclization reactions of ortho-substituted anilines with carbonyl compounds, followed by halogenation. Advanced techniques like flow chemistry and catalysis are being optimized to improve yield and reduce waste, aligning with green chemistry principles. Analytical methods such as HPLC and NMR are routinely employed to characterize this compound, ensuring purity and consistency for industrial use.

The compound's stability under various conditions is a frequent topic in Q&A forums and research publications. Users often inquire about its solubility in organic solvents like DMSO or acetonitrile, as well as storage recommendations to prevent degradation. These practical considerations are crucial for laboratories handling 4-chloro-5-(trifluoromethyl)-3,4-dihydroquinazoline in high-throughput screening or scale-up processes.

Emerging trends in AI-driven drug discovery have also highlighted the relevance of CAS No. 16499-63-1. Machine learning models predict its compatibility with specific biological targets, accelerating hit identification. This synergy between computational tools and experimental validation exemplifies the compound's role in next-generation pharmaceutical innovation.

In summary, 4-chloro-5-(trifluoromethyl)-3,4-dihydroquinazoline represents a versatile building block with cross-disciplinary applications. Its structural features and synthetic adaptability position it at the forefront of drug development and agrochemical design, addressing pressing needs in human health and food security. Ongoing research continues to uncover new dimensions of its utility, reinforcing its status as a compound of enduring scientific interest.